![molecular formula C16H17NO2 B5574914 N-(4-hydroxy-3,5-dimethylphenyl)-4-methylbenzamide](/img/structure/B5574914.png)
N-(4-hydroxy-3,5-dimethylphenyl)-4-methylbenzamide
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Description
N-(4-hydroxy-3,5-dimethylphenyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 255.125928785 g/mol and the complexity rating of the compound is 298. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
N-(4-hydroxy-3,5-dimethylphenyl)-4-methylbenzamide and its derivatives have been the subject of synthesis and characterization studies aiming at exploring their potential applications in various fields. For instance, the synthesis and characterization of tritium-labeled compounds possessing benzamide functionality demonstrate the compound's relevance in pharmacological research and drug development, providing insights into its metabolic pathways and receptor interactions (Yang Hong et al., 2015). Additionally, the study on the synthesis and pharmacological evaluation of ameltolide, a potent anticonvulsant, highlights the compound's significant role in developing new therapeutic agents (D. W. Robertson et al., 1991).
Pharmacological Applications
The pharmacological evaluation of novel N-acylhydrazone derivatives, designed from trichostatin A, as potent histone deacetylase 6/8 dual inhibitors indicates the compound's potential in cancer therapy. These derivatives demonstrated significant antiproliferative activity and induced cell cycle arrest and apoptosis through caspase 3/7 activation, suggesting their utility in molecular therapies for cancer (D. A. Rodrigues et al., 2016).
Analytical Applications
In analytical chemistry, a high-sensitive biosensor based on N-(4-hydroxyphenyl)-3,5-dinitrobenzamide modified carbon paste electrode was developed for the simultaneous determination of glutathione and piroxicam. This study showcases the compound's application in developing novel analytical tools for detecting and quantifying biological and pharmaceutical compounds (H. Karimi-Maleh et al., 2014).
Material Science
The compound's relevance extends to material science, where novel aromatic polyimides synthesized from derivatives exhibit promising properties for applications in electronics and coatings. These polymers demonstrate high thermal stability and solubility in organic solvents, indicating their potential use in advanced material applications (M. Butt et al., 2005).
Properties
IUPAC Name |
N-(4-hydroxy-3,5-dimethylphenyl)-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2/c1-10-4-6-13(7-5-10)16(19)17-14-8-11(2)15(18)12(3)9-14/h4-9,18H,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBBPAGQKDWKIOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C(=C2)C)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.